Cas no 1226448-46-9 (5-(propan-2-yl)-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 5-(propan-2-yl)-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 1226448-46-9
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 6305754
• PubChem ID: 49676069
• Update Time: 2025-07-27

5-(propan-2-yl)-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• 7-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-5-propan-2-yl-2H-pyrazolo[4,3-c]pyridin-3-one
• F5609-1418
• 1226448-46-9
• AKOS024515733
• 5-isopropyl-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• Inchi： 1S/C19H20N4O2/c1-12(2)23-10-15-17(20-21-18(15)24)16(11-23)19(25)22-8-7-13-5-3-4-6-14(13)9-22/h3-6,10-12H,7-9H2,1-2H3,(H,21,24)
• InChI Key： QKLYRZCWCMYKOA-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C=C2C(NN=C12)=O)C(C)C)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65Ų

Additional information on 5-(propan-2-yl)-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Recent Advances in the Study of 5-(propan-2-yl)-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS: 1226448-46-9)

The compound 5-(propan-2-yl)-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS: 1226448-46-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural complexity of the molecule, characterized by the fusion of a pyrazolopyridine core with a tetrahydroisoquinoline moiety, provides a versatile scaffold for further chemical modifications. Researchers have explored its interactions with various biological targets, including kinases and G-protein-coupled receptors (GPCRs), which are critical in disease pathogenesis.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step protocol that ensures high yield and purity. The synthetic route involves the condensation of a pyrazolopyridine derivative with a tetrahydroisoquinoline carbonyl chloride, followed by selective alkylation. This method has been optimized to minimize side reactions and improve scalability, making it suitable for industrial applications.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating disease-relevant pathways. For instance, it has shown promising results in preclinical models of rheumatoid arthritis and certain types of cancer, where it effectively reduces inflammation and tumor growth. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has also been investigated, revealing favorable properties for further development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Ongoing research is focused on structural analogs and prodrug formulations to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(propan-2-yl)-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one represents a promising candidate for drug development, with its unique chemical structure and broad biological activity. Future studies will likely explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the field of medicinal chemistry.